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Compound of Interest

Compound Name: Dimethyl cyclohexylboronate

Cat. No.: B15476336 Get Quote

An In-Depth Technical Guide to Dimethyl
Cyclohexylboronate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl cyclohexylboronate, a

valuable reagent in organic synthesis with significant potential in medicinal chemistry and drug

development. This document details its chemical properties, synthesis, reactivity, and

applications, with a focus on its role in the formation of carbon-carbon bonds.

Core Chemical Properties
Dimethyl cyclohexylboronate, also known as cyclohexylboronic acid dimethyl ester, is an

organoboron compound that serves as a key building block in various chemical

transformations. While some of its physical properties are not widely reported in public

literature, its fundamental identifiers are well-established.

Table 1: Chemical and Physical Properties of Dimethyl Cyclohexylboronate
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Property Value Source

CAS Number 37981-94-5 [1]

Molecular Formula C8H17BO2 [1]

Molecular Weight 156.03 g/mol [1]

Boiling Point Not readily available

Density Not readily available

Refractive Index Not readily available

Synthesis of Dimethyl Cyclohexylboronate
A specific, detailed experimental protocol for the synthesis of dimethyl cyclohexylboronate is

not readily available in peer-reviewed literature. However, a general and widely applicable

method for the synthesis of boronic esters involves the reaction of a Grignard reagent with a

trialkyl borate, followed by esterification. The synthesis of the closely related cyclohexylboronic

acid pinacol ester has been described and can be adapted for the preparation of the dimethyl

ester.[2]

Representative Synthetic Protocol
The following is a representative, two-step procedure for the synthesis of dimethyl
cyclohexylboronate, adapted from established methods for preparing similar boronic esters.

Step 1: Formation of Cyclohexylboronic Acid

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place

magnesium turnings.

Add a small crystal of iodine to activate the magnesium.

Slowly add a solution of cyclohexyl bromide in anhydrous diethyl ether to the magnesium

turnings to initiate the Grignard reaction.
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Once the reaction has started, add the remaining cyclohexyl bromide solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, stir the reaction mixture at room temperature until the

magnesium is consumed.

Cool the Grignard solution in an ice bath and add a solution of trimethyl borate in anhydrous

diethyl ether dropwise, maintaining the temperature below 10 °C.

After the addition, allow the mixture to warm to room temperature and stir for an additional 2-

3 hours.

Quench the reaction by slowly adding cold dilute sulfuric acid.

Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to yield crude cyclohexylboronic acid.

Step 2: Esterification to Dimethyl Cyclohexylboronate

Dissolve the crude cyclohexylboronic acid in methanol.

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Reflux the mixture for 2-4 hours.

Remove the methanol under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution

and then with brine.

Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced

pressure.

Purify the resulting crude dimethyl cyclohexylboronate by vacuum distillation.
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Step 1: Grignard Reaction & Borylation

Step 2: Esterification

Cyclohexyl Bromide + Mg

Cyclohexylmagnesium Bromide (Grignard Reagent)

in Et2O
Trialkoxyborane Intermediate

+

Trimethyl Borate

Cyclohexylboronic Acid (crude)

Acidic Workup

Dimethyl Cyclohexylboronate

+ MeOH, H+ cat.

Methanol (MeOH)

Suzuki-Miyaura Catalytic Cycle

Pd(0)L_n

R¹-Pd(II)L_n-X

R¹-X (Organic Halide)

Oxidative Addition

R¹-Pd(II)L_n-R²

R²-B(OR)₂ (Dimethyl Cyclohexylboronate)

Transmetalation

Base

R¹-R² (Coupled Product)

Reductive Elimination
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Dimethyl Cyclohexylboronate

Suzuki-Miyaura Coupling

Formation of C(sp²)-C(sp³) Bonds

Synthesis of Complex Molecules

Increased 3D Character

Lead Optimization

Improved Pharmacokinetics

Active Pharmaceutical Ingredients (APIs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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